Cas no 91561-75-0 (2,6-Diisopropyl-4-chlorophenol)

• Product Name: 2,6-Diisopropyl-4-chlorophenol
• CAS No: 91561-75-0
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 2192797
• Update Time: 2025-10-29

2,6-Diisopropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-diisopropylphenol
• 2,6-diisopropyl-4-chlorophenol
• 4-Chloro-2,6-diisopropyl-phenol
• BDBM50064419
• 4-Chloro-2,6-bis(1-methylethyl)phenol (ACI)
• Phenol, 4-chloro-2,6-diisopropyl- (6CI, 7CI)
• 4-Chloropropofol
• 2,6-Diisopropyl-4-chlorophenol

• Inchi： 1S/C12H17ClO/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
• InChI Key： ZRTAKZQCHCQFAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)C)C(O)=C(C(C)C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 20.2

Additional information on 2,6-Diisopropyl-4-chlorophenol

2,6-Diisopropyl-4-chlorophenol (CAS No. 91561-75-0): A Comprehensive Overview of Properties, Applications, and Industry Relevance

2,6-Diisopropyl-4-chlorophenol (CAS No. 91561-75-0) is a specialized chemical compound that has garnered significant attention in industrial and research applications due to its unique structural and functional properties. This chlorinated phenol derivative, characterized by its isopropyl substituents, is widely utilized in sectors such as material science, pharmaceuticals, and agrochemicals. Its CAS number 91561-75-0 serves as a critical identifier for regulatory and safety documentation, ensuring precise classification in global chemical databases.

The molecular structure of 2,6-Diisopropyl-4-chlorophenol features a chlorine atom at the 4-position and isopropyl groups at the 2- and 6-positions, contributing to its steric hindrance and lipophilicity. These attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of high-performance polymers and specialty coatings. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In the pharmaceutical industry, CAS 91561-75-0 is explored for its potential as a bioactive scaffold in drug discovery. Researchers are investigating its antimicrobial and antioxidant properties, which could lead to novel therapeutic agents. This aligns with current health and wellness trends, where consumers and manufacturers prioritize eco-friendly and efficacious ingredients. Additionally, its role in agrochemical formulations highlights its importance in enhancing crop protection solutions, a topic of high relevance given global food security challenges.

From a commercial perspective, 2,6-Diisopropyl-4-chlorophenol is often searched alongside terms like "phenol derivatives suppliers", "chlorinated phenol applications", and "high-purity chemical intermediates". These long-tail keywords reflect user intent in sourcing reliable and high-quality products. Suppliers emphasizing GMP compliance and batch-to-batch consistency can leverage these search trends to meet buyer demands. Furthermore, the compound’s stability under various storage conditions makes it a preferred choice for long-term industrial use.

Technological advancements in analytical instrumentation have enabled more precise characterization of 91561-75-0, ensuring compliance with stringent regulatory standards such as REACH and FDA guidelines. This is particularly important for industries requiring traceability and safety data sheets (SDS). As AI-driven chemical research gains traction, predictive modeling of its properties could unlock new applications, further driving market growth.

In summary, 2,6-Diisopropyl-4-chlorophenol (CAS No. 91561-75-0) represents a versatile and industrially significant compound. Its applications span multiple high-growth sectors, supported by evolving synthetic methodologies and sustainability initiatives. For researchers and procurement specialists, understanding its physicochemical properties and supply chain dynamics is essential to harnessing its full potential.